![molecular formula C8H6ClNS B1465909 2-Chloro-7-methylbenzo[d]thiazole CAS No. 2942-24-7](/img/structure/B1465909.png)
2-Chloro-7-methylbenzo[d]thiazole
Cat. No. B1465909
M. Wt: 183.66 g/mol
InChI Key: FORQCDNLZGMWTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08178668B2
Procedure details
The title compound was prepared from 2-fluoro-3-methylaniline via 2-mercapto-7-methyl-1,3-benzothiazole as described for 2,5-dichloro-1,3-benzothiazole except that in the first step the reaction mixture was heated to 180° C. for 24 h in a sealed tube.
Name
Identifiers
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REACTION_CXSMILES
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F[C:2]1[C:8]([CH3:9])=[CH:7][CH:6]=[CH:5][C:3]=1[NH2:4].SC1SC2C(C)=CC=CC=2N=1.[Cl:21][C:22]1[S:23]C2C=CC(Cl)=CC=2N=1>>[Cl:21][C:22]1[S:23][C:2]2[C:8]([CH3:9])=[CH:7][CH:6]=[CH:5][C:3]=2[N:4]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
|
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Smiles
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FC1=C(N)C=CC=C1C
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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SC=1SC2=C(N1)C=CC=C2C
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC=1SC2=C(N1)C=C(C=C2)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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180 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClC=1SC2=C(N1)C=CC=C2C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
